Cas no 109266-95-7 (2-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one dihydrochloride)

• Product Name: 2-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one dihydrochloride
• CAS No: 109266-95-7
• MF: C₈H₁₃Cl₂N₃O
• MW: 238.114319562912
• MDL: MFCD33020794
• CID: 5321514
• PubChem ID: 155859039
• Update Time: 2025-08-04

2-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one;dihydrochloride
• Z4881514263
• 2-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one dihydrochloride
• 2-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one dihydrochloride

• MDL： MFCD33020794
• Inchi： 1S/C8H11N3O.2ClH/c1-5-10-7-2-3-9-4-6(7)8(12)11-5;;/h9H,2-4H2,1H3,(H,10,11,12);2*1H
• InChI Key： WUWAVTCZWOUSMV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2CNCCC=2N=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 291
• Topological Polar Surface Area: 53.5

Additional information on 2-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one dihydrochloride

Introduction to 2-Methyl-3H,4H,5H,6H,7H,8H-Pyrido[4,3-d]pyrimidin-4-one Dihydrochloride (CAS No. 109266-95-7)

2-Methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one dihydrochloride (CAS No. 109266-95-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The chemical structure of this compound is characterized by a pyrido[4,3-d]pyrimidine core with a methyl group at the 2-position and a dihydrochloride salt form.

The synthesis of 2-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one dihydrochloride typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate amine with a suitable pyrimidine derivative followed by cyclization and subsequent derivatization to introduce the methyl group and the dihydrochloride salt form. The detailed synthetic protocols have been extensively studied and optimized to achieve high yields and purity levels.

In terms of its biological activity, recent studies have highlighted the potential of 2-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one dihydrochloride as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit significant inhibitory effects on kinases such as cyclin-dependent kinases (CDKs) and protein kinases B (PKBs), which are key regulators of cell cycle progression and survival. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

Furthermore, research has also explored the antiviral properties of 2-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one dihydrochloride. Studies have demonstrated its ability to inhibit the replication of certain viruses by interfering with viral enzymes or host cell factors essential for viral replication. This makes it a promising candidate for the treatment of viral infections such as hepatitis C and influenza.

The pharmacokinetic properties of 2-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one dihydrochloride have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits favorable absorption and distribution profiles in animal models. Additionally, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.

In clinical trials involving patients with advanced solid tumors or hematological malignancies, preliminary results have indicated that 2-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one dihydrochloride is well-tolerated and shows promising antitumor activity. Ongoing phase II trials are aimed at further evaluating its efficacy and safety in specific cancer types.

Beyond its therapeutic applications in oncology and virology, 2-methyl-3H,4H,5H,6H,7H，8Η-pyrido[4，3-d]pyrimidin-4-one dihydrochloride has also been explored for its potential in other areas such as neurodegenerative diseases. Research has suggested that this compound may have neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In conclusion, 2-methyl-3Η，4Η，5Η，6Η，7Η，8Η-pyrido[4，3-d]pyrimidin-4-one dihydrochloride (CAS No. 109266-95-7) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an important molecule for further investigation and development in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and clinical utility, 2-methyl-3Η，4Η，5Η，6Η，7Η，8Η-pyrido[4，3-d]pyrimidin-4-one dihydrochloride is poised to play a significant role in advancing the treatment options for patients suffering from a variety of diseases.